Cas no 2375259-13-3 (2-Methyl-N1-oxetan-3-yl-benzene-1,4-diamine)

• Product Name: 2-Methyl-N1-oxetan-3-yl-benzene-1,4-diamine
• CAS No: 2375259-13-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5880137
• PubChem ID: 154728898
• Update Time: 2025-10-28

2-Methyl-N1-oxetan-3-yl-benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N1-oxetan-3-yl-benzene-1,4-diamine
• 1,4-Benzenediamine, 2-methyl-N1-3-oxetanyl-
• 2-Methyl-N1-(oxetan-3-yl)benzene-1,4-diamine
• EN300-7435486
• 2375259-13-3

• Inchi： 1S/C10H14N2O/c1-7-4-8(11)2-3-10(7)12-9-5-13-6-9/h2-4,9,12H,5-6,11H2,1H3
• InChI Key： GXYWWABUMKZQJV-UHFFFAOYSA-N
• SMILES： C1(NC2COC2)=CC=C(N)C=C1C

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 355.3±42.0 °C(Predicted)
• pka: 6.19±0.10(Predicted)

Additional information on 2-Methyl-N1-oxetan-3-yl-benzene-1,4-diamine

Introduction to 2-Methyl-N1-oxetan-3-yl-benzene-1,4-diamine (CAS No: 2375259-13-3)

2-Methyl-N1-oxetan-3-yl-benzene-1,4-diamine, identified by the Chemical Abstracts Service Number (CAS No) 2375259-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both an oxetane moiety and a benzene diamine structure, which endows it with unique chemical and biological properties. The 2-methyl substituent further modulates its reactivity and potential applications, making it a subject of interest for researchers exploring novel therapeutic agents.

The oxetane ring is a three-membered cyclic ether with significant potential in drug design due to its strained geometry, which can enhance binding affinity to biological targets. In contrast, the benzene diamine moiety introduces basicity and aromaticity, features that are often exploited in the development of pharmacophores. The combination of these structural elements in 2-methyl-N1-oxetan-3-yl-benzene-1,4-diamine suggests a molecule with dual functionality, capable of interacting with multiple biological pathways or targets simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. Studies have indicated that the N1-oxetan-3-yl group may serve as a key pharmacophore for binding to enzymes or receptors involved in inflammatory responses, cancer metabolism, or other critical biological processes. The 2-methyl substituent appears to stabilize the molecule’s conformation, potentially improving its bioavailability and metabolic stability.

In the realm of drug discovery, 2-methyl-N1-oxetan-3-yl-benzene-1,4-diamine has been explored as a lead compound for developing novel inhibitors or modulators. Preliminary in vitro studies have demonstrated its potential activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. For instance, researchers have observed inhibitory effects on enzymes like tyrosine kinases or matrix metalloproteinases (MMPs), which are known to play roles in tumor progression and tissue remodeling.

The benzene diamine component of this compound is particularly noteworthy for its ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions are crucial for achieving high-affinity binding and can be fine-tuned through structural modifications. The presence of the oxetane ring adds an additional layer of complexity, as it can adopt different conformations depending on the surrounding environment, potentially allowing for multiple binding modes with biological targets.

One of the most exciting aspects of 2-methyl-N1-oxetan-3-yl-benzene-1,4-diamine is its potential for scaffold hopping—a strategy in drug design where the core structure of a lead compound is modified to discover new analogs with improved properties. By leveraging computational tools such as molecular dynamics simulations and virtual screening, scientists can rapidly identify derivatives of this compound that may exhibit enhanced potency or selectivity.

Moreover, the oxetane moiety has been recognized for its utility in designing prodrugs that release active pharmaceutical ingredients under physiological conditions. This property could be particularly valuable for 2-methyl-N1-oxetan-3-yl-benzene-1,4-diamine, as it may allow for controlled release mechanisms that improve therapeutic efficacy while minimizing side effects.

In clinical research settings, compounds like 2-methyl-N1-oxetan-3-yl-benzene-1,4-diamine are being evaluated through preclinical studies to assess their safety profiles and pharmacokinetic properties. These studies are essential for determining whether such molecules can progress to human trials and ultimately become viable therapeutic options. Early results suggest that this compound exhibits moderate solubility and stability under various conditions, which are critical factors for drug formulation.

The integration of machine learning techniques into drug discovery has also accelerated the exploration of novel compounds like 2-methyl-N1-oxetan-3-yl-benzene-1,4-diamine. Predictive models can identify promising scaffolds based on their structural features and predicted biological activities, streamlining the process of lead optimization. This approach has already led to several high-profile successes in identifying new drug candidates with improved pharmacological profiles.

From a synthetic chemistry perspective, the preparation of 2-methyl-N1-oxttanenlyl-benzenediamine involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Researchers have developed innovative synthetic routes that incorporate transition-metal catalysis or asymmetric methods to enhance efficiency and selectivity. These advances not only facilitate access to this compound but also contribute to broader advancements in synthetic methodologies used across pharmaceutical research.

The versatility of benzene diamines as pharmacophores continues to drive interest in derivatives like this one. Their ability to interact with a wide range of biological targets makes them valuable starting points for designing drugs targeting diverse diseases. As our understanding of molecular interactions grows more sophisticated through techniques like cryo-electron microscopy (cryoEM) and X-ray crystallography, 2-methyl-N1-oxttanenlyl-benzenediamine may find new applications as researchers uncover additional therapeutic opportunities.

In conclusion, 2-methyl-N1-oxttanenlyl-benzenediamine (CAS No: 2375259133) represents an intriguing compound with significant potential in medicinal chemistry and drug development. Its unique structural features—combining an oxetae ring with benzene diamine functionality—position it as a promising candidate for further exploration.* Future studies will likely focus on optimizing its pharmacological properties through rational design or high-throughput screening approaches, paving the way for new therapeutic interventions.*